N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)propionamide

• IUPAC Name: N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C11H9Cl2N3O2/c1-2-9(17)14-11-16-15-10(18-11)7-5-6(12)3-4-8(7)13/h3-5H,2H2,1H3,(H,14,16,17)
• InChI Key: ZYNPSRVFCDAQEK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(O1)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H9Cl2N3O2
• Molecular Weight: 286.11 g/mol

Description

N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)propionamide, also known as DCPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCPA is a white crystalline powder with a molecular formula of C11H8Cl2N2O2 and a molecular weight of 284.10 g/mol.

Scientific Research Applications

Anticancer Activity

A series of compounds structurally related to N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)propionamide have been synthesized and evaluated for their anticancer activity. These compounds showed moderate to excellent activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. Some derivatives exhibited higher anticancer activities than the reference drug etoposide, highlighting their potential as anticancer agents (Ravinaik et al., 2021).

Antimicrobial and Antitubercular Activities

New derivatives of the compound have demonstrated significant antimycobacterial activity against Mycobacterium tuberculosis, with some molecules emerging as lead compounds for further drug development due to their promising activity and low toxicity against a normal cell line. This suggests potential applications in the treatment of tuberculosis (Nayak et al., 2016).

Antimicrobial and Anti-Proliferative Activities

N-Mannich bases of 1,3,4-oxadiazole derivatives have been synthesized and assessed for their antimicrobial and anti-proliferative activities. These compounds showed broad-spectrum antibacterial activities and potent activity against Gram-positive bacteria. Additionally, some derivatives displayed optimum anti-proliferative activity against various cancer cell lines, suggesting their utility in antimicrobial and anticancer therapies (Al-Wahaibi et al., 2021).

Anti-Inflammatory Activities

A series of 1,3,4-oxadiazole derivatives demonstrated significant anti-inflammatory activity, with some compounds showing more potent effects than the reference drug indomethacine. These findings indicate their potential as lead molecules for the development of new anti-inflammatory agents (Koksal et al., 2013).

Crystal Structure and Biological Studies

Research on the crystal structure and biological studies of 1,3,4-oxadiazole-2-thiones derivatives revealed their antibacterial and potent antioxidant activities. The study emphasizes the importance of the crystal structure in understanding the compounds' interactions and activities (Karanth et al., 2019).